Cas no 2228947-44-0 (methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2228947-44-0
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5804548
• PubChem ID: 165826189
• Update Time: 2025-07-18

methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate
• 2228947-44-0
• EN300-1740105

• Inchi： 1S/C10H15N3O3/c1-13-5-7(8-6-16-4-3-11-8)9(12-13)10(14)15-2/h5,8,11H,3-4,6H2,1-2H3
• InChI Key： WFULQENTQKHYGT-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(C)N=C2C(=O)OC)C1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-4-(Morpholin-3-yl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 2228947-44-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate.

Chemical Structure and Properties

Methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of a morpholine substituent at the 4-position and a methyl ester group at the 3-position imparts unique chemical properties to this compound. The morpholine ring, a six-membered cyclic amine, contributes to the compound's solubility and stability in various solvents. The methyl ester group, on the other hand, can be readily hydrolyzed to form the corresponding carboxylic acid, making it a valuable intermediate in synthetic chemistry.

The molecular formula of methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate is C₁₂H₁₆N₄O₃, with a molecular weight of approximately 268.27 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good thermal stability. Its melting point is reported to be around 105°C, and it is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate has been explored through various routes, each offering distinct advantages in terms of yield and purity. One common approach involves the reaction of 1-methylpyrazole-3-carboxylic acid with morpholine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). This method typically yields high purity products and is widely used in laboratory settings.

An alternative synthetic route involves the reaction of 1-methylpyrazole with an appropriate morpholine derivative under mild conditions. For instance, the reaction of 1-methylpyrazole with morpholine in the presence of a base such as potassium carbonate can yield the desired product with good yields. This method is particularly useful for large-scale synthesis due to its simplicity and cost-effectiveness.

Biological Activities and Applications

Methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate has been studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent research has highlighted its role as a potent inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound exhibits significant inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have further elucidated the potential applications of methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate. A notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against several strains of influenza virus. The researchers found that it could effectively inhibit viral replication by targeting specific viral proteins involved in the infection process.

Another area of active research involves the use of methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate as a lead compound for developing novel antifungal agents. Studies have shown that this compound possesses broad-spectrum antifungal activity against both Candida and Aspergillus species, which are common causes of fungal infections in immunocompromised patients. These findings open up new avenues for developing more effective antifungal therapies.

Conclusion

In conclusion, methyl 1-methyl-4-(morpholin-3-yl)-1H-pyrazole-3-carboxylate (CAS No. 2228947-44-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.